N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide

• IUPAC Name: N-[2-(4-butylphenyl)-6-methylbenzotriazol-5-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H23N5O/c1-3-4-6-17-8-10-19(11-9-17)28-26-21-13-16(2)20(14-22(21)27-28)25-23(29)18-7-5-12-24-15-18/h5,7-15H,3-4,6H2,1-2H3,(H,25,29)
• InChI Key: IUADDTJNNLCYQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CN=CC=C4)C
• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol

Description

N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide, also known as BB-UVB, is a chemical compound that has gained attention in the scientific community due to its potential applications in photoprotection and skin cancer prevention. BB-UVB belongs to the class of benzotriazole derivatives, which are widely used as ultraviolet (UV) absorbers in various industries, including cosmetics, plastics, and textiles.

Mechanism of Action

N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide acts as a physical sunscreen by absorbing UV radiation and converting it into less harmful energy. The benzotriazole moiety of N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide absorbs UV radiation by forming a stable complex with the excited state of the chromophore. The absorbed energy is dissipated through internal conversion and vibrational relaxation, which prevents the formation of reactive oxygen species and DNA damage. The nicotinamide group of N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide also contributes to the photoprotective effect by enhancing DNA repair and reducing inflammation.
Biochemical and Physiological Effects
N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has been shown to have several biochemical and physiological effects on skin cells and tissues. In vitro studies have demonstrated that N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide can modulate the expression of genes involved in DNA repair, oxidative stress, and inflammation. N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has also been shown to increase the production of collagen and elastin, which are important components of skin elasticity and firmness. In vivo studies have demonstrated that N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide can prevent erythema and sunburn, as well as reduce the risk of skin cancer development.

Advantages and Limitations for Lab Experiments

N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has several advantages for lab experiments, including its high UV absorption efficiency, stability, and low toxicity. N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide can be easily incorporated into various formulations, such as creams, lotions, and gels, for topical application. However, N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has some limitations for lab experiments, such as its limited solubility in water and some organic solvents, as well as its potential to interfere with other UV absorbers or active ingredients in the formulation.

Future Directions

N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has several potential future directions for research and development. One direction is to optimize the synthesis method and improve the yield and purity of N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide. Another direction is to investigate the potential synergy of N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide with other UV absorbers or active ingredients in the formulation. Additionally, future studies could focus on the long-term safety and efficacy of N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide in human clinical trials, as well as its potential applications in other fields, such as agriculture and environmental protection.

Scientific Research Applications

N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has been extensively studied for its potential applications in photoprotection and skin cancer prevention. UV radiation is a major environmental factor that contributes to skin damage and aging, as well as the development of skin cancers such as melanoma and non-melanoma skin cancers. N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide has been shown to effectively absorb UV radiation in the range of 290-350 nm, which corresponds to the UVB and UVAII regions. In vitro and in vivo studies have demonstrated that N-[2-(4-butylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]nicotinamide can reduce UV-induced DNA damage, oxidative stress, and inflammation in skin cells and animal models.